Cas no 1806754-44-8 (Methyl 4-methoxy-3-methyl-6-(trifluoromethoxy)pyridine-2-carboxylate)

• Product Name: Methyl 4-methoxy-3-methyl-6-(trifluoromethoxy)pyridine-2-carboxylate
• CAS No: 1806754-44-8
• MF: C₁₀H₁₀F₃NO₄
• MW: 265.185913562775
• CID: 4837092
• Update Time: 2025-05-28

Methyl 4-methoxy-3-methyl-6-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-methoxy-3-methyl-6-(trifluoromethoxy)pyridine-2-carboxylate

• Inchi： 1S/C10H10F3NO4/c1-5-6(16-2)4-7(18-10(11,12)13)14-8(5)9(15)17-3/h4H,1-3H3
• InChI Key： IXXYPYZFKLVNKC-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(=C(C)C(C(=O)OC)=N1)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 2.9
• Topological Polar Surface Area: 57.6

Additional information on Methyl 4-methoxy-3-methyl-6-(trifluoromethoxy)pyridine-2-carboxylate

Comprehensive Overview of Methyl 4-methoxy-3-methyl-6-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1806754-44-8)

Methyl 4-methoxy-3-methyl-6-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1806754-44-8) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic compounds, which are widely studied for their unique chemical properties and biological activities. The presence of trifluoromethoxy and methoxy groups in its structure enhances its reactivity and potential utility in drug discovery and material science.

The compound's molecular formula and structural features make it a valuable intermediate in the synthesis of more complex molecules. Researchers are particularly interested in its potential as a building block for developing novel active pharmaceutical ingredients (APIs). Its pyridine core is a common motif in many FDA-approved drugs, underscoring its importance in medicinal chemistry. Recent studies have explored its role in modulating enzyme inhibition and receptor binding, which are critical for designing targeted therapies.

In the context of agrochemical innovation, Methyl 4-methoxy-3-methyl-6-(trifluoromethoxy)pyridine-2-carboxylate has garnered attention for its potential use in developing next-generation pesticides and herbicides. The trifluoromethoxy group is known to improve the lipophilicity and metabolic stability of agrochemicals, making them more effective in field applications. This aligns with the growing demand for sustainable crop protection solutions, a hot topic in agricultural research.

From a synthetic chemistry perspective, the compound's ester functionality and substituted pyridine ring offer versatile handles for further chemical modifications. This flexibility is highly sought after in custom synthesis and process optimization, where tailored molecules are required for specific applications. The compound's CAS No. 1806754-44-8 is frequently searched in chemical databases, reflecting its relevance in industrial and academic settings.

Environmental and green chemistry considerations are also driving interest in this compound. Researchers are investigating its biodegradability and eco-friendly synthesis routes to align with global sustainability goals. This is particularly relevant given the increasing regulatory scrutiny on chemical manufacturing processes. The compound's potential for low-toxicity applications makes it a candidate for greener alternatives in various industries.

In summary, Methyl 4-methoxy-3-methyl-6-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1806754-44-8) is a multifaceted compound with promising applications in pharmaceuticals, agrochemicals, and material science. Its unique structural attributes and reactivity profile position it as a key player in advancing research and development across these fields. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in innovative chemical solutions.